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Get Quote

A Note on Nomenclature: Initial searches for "ZG-126" as a gene did not yield a recognized

standard gene identifier. Instead, "ZG-126" is identified as a chemical compound—an agonist

for the vitamin D receptor (VDR) and an inhibitor of histone deacetylase (HDAC)[1]. However,

the number "126" is associated with the adhesion G protein-coupled receptor Gpr126 (also

known as ADGRG6), a critical regulator of myelination and development, as well as microRNA-

126 (miR-126), which is involved in regulating various cellular processes, including cell

proliferation and signaling pathways like PI3K/AKT and ERK.[2][3][4][5]

This guide will focus on the gene expression profiling of Gpr126/ADGRG6 and the related

signaling modulator miR-126, as these are the most relevant biological entities related to the

"126" designator in a genetic context. This document is intended for researchers, scientists,

and drug development professionals.

Executive Summary
Gpr126/ADGRG6 is an adhesion G protein-coupled receptor essential for the myelination of

the peripheral nervous system.[2][6][7] Its expression and function are tightly regulated and

crucial for normal development.[3] MicroRNA-126 (miR-126) is a small non-coding RNA that

plays significant roles in various signaling pathways, including those that can influence cancer
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progression and immune responses.[4][5][8] Understanding the expression profiles and

signaling networks of these molecules is vital for developing therapeutics for neurological

disorders, cancer, and inflammatory diseases.

Gene Expression Profile
Quantitative analysis of Gpr126 and miR-126 expression reveals tissue-specific and condition-

specific patterns. The following tables summarize representative expression data.

Gpr126/ADGRG6 mRNA Expression
Gpr126 is highly expressed in Schwann cells and is critical for their maturation and the initiation

of myelination.[2][3][6] Its expression is also noted in chondrogenic lineages of the axial

skeleton and during inner ear morphogenesis.[3]

Tissue/Cell Type Condition
Relative
Expression Level
(Fold Change)

Species

Schwann Cells Myelination Onset High Zebrafish, Mouse

gpr126 mutant

Schwann cells
Myelination Onset Absent Zebrafish

Chondrogenic

Lineages
Skeletal Development Moderate Mouse

Inner Ear Epithelia Morphogenesis Moderate Zebrafish

Table 1: Summary of Gpr126/ADGRG6 mRNA expression in various tissues and conditions.

Data is synthesized from multiple developmental studies.

miR-126 Expression
miR-126 is abundantly expressed in endothelial cells and is also functionally present in T cells.

[4] Its expression is often altered in cancer tissues.
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Tissue/Cell Type Condition
Relative
Expression Level

Species

Endothelial Cells Normal High Human, Mouse

CD4+ Foxp3+ Tregs Normal Present Human, Mouse

Glioblastoma Tissue Cancer
Significantly

Decreased
Human

Lung Adenocarcinoma Cancer
Varies (context-

dependent)
Human

Table 2: Summary of miR-126 expression. Expression levels are often dysregulated in disease

states.

Signaling Pathways
Gpr126 Signaling in Myelination
Gpr126 signaling is crucial for initiating myelination in Schwann cells. This process is primarily

mediated through the elevation of intracellular cyclic AMP (cAMP) levels.[2][3] Gpr126 couples

to G-proteins to activate adenylyl cyclase, which in turn synthesizes cAMP.[3][7] Elevated

cAMP activates Protein Kinase A (PKA), which is a key step in initiating the expression of the

transcription factor Krox20 (also known as Egr2), a master regulator of myelination.[2][6]
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Gpr126 signaling cascade for myelination initiation.

miR-126 in PI3K/AKT and ERK Pathways
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miR-126 acts as a tumor suppressor in several cancers, such as glioma, by regulating key

signaling pathways.[5] It can inhibit the PI3K/AKT pathway, which is crucial for cell survival and

proliferation.[4] Overexpression of miR-126 can block PI3K-Akt activation.[4] Additionally, miR-

126 can regulate the ERK pathway by directly targeting KRAS, thereby inhibiting glioma cell

proliferation and invasion.[5]
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miR-126 inhibits pro-growth signaling pathways.

Experimental Protocols
Quantitative Real-Time PCR (qRT-PCR) for Gene
Expression Analysis
This protocol outlines the steps to quantify Gpr126 or miR-126 expression levels.

1. RNA Extraction:

Lyse cells or tissues using a suitable reagent (e.g., TRIzol).
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Perform RNA isolation according to the manufacturer's protocol (e.g., using a column-based

kit).

Assess RNA quantity and quality using a spectrophotometer (e.g., NanoDrop).

2. cDNA Synthesis:

For mRNA (Gpr126): Use a reverse transcription kit with oligo(dT) primers to convert 1 µg of

total RNA into cDNA.

For miRNA (miR-126): Use a miRNA-specific reverse transcription kit with a stem-loop

primer for miR-126.

3. qRT-PCR Reaction:

Prepare a reaction mix containing:

SYBR Green Master Mix

Forward and Reverse primers (for Gpr126) or specific miRNA assay primers (for miR-126)

cDNA template

Nuclease-free water

Run the reaction on a real-time PCR machine with appropriate cycling conditions (e.g., initial

denaturation, followed by 40 cycles of denaturation and annealing/extension).

4. Data Analysis:

Determine the cycle threshold (Ct) values for the target gene and a reference gene (e.g.,

GAPDH for mRNA, U6 for miRNA).

Calculate the relative expression using the ΔΔCt method.

Experimental Workflow Diagram
The following diagram illustrates a typical workflow for studying gene expression and its

functional consequences.
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Workflow for gene expression and functional analysis.

Conclusion and Future Directions
The study of Gpr126 and miR-126 provides critical insights into fundamental biological

processes, including peripheral nerve development and the regulation of oncogenic pathways.

Future research should focus on identifying small molecule modulators of Gpr126 activity for

treating demyelinating neuropathies.[3] For miR-126, its role as a tumor suppressor suggests

that miRNA-based therapeutics could be a promising avenue for cancer treatment, particularly

for malignancies like glioma.[5] A deeper understanding of the crosstalk between these and

other signaling pathways will be essential for developing effective and targeted therapies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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